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Compound of Interest

DL-Methionine beta-
Compound Name:
naphthylamide hydrochloride

CAS No.: 97405-58-8

Cat. No.: B555569

Get Quote

Guiding Principle: Unveiling Enzyme Activity

DL-Methionine B-naphthylamide hydrochloride serves as a cornerstone substrate for the
characterization of aminopeptidases and other proteases that exhibit specificity for N-terminal
methionine residues. The fundamental principle of the assay rests on the enzymatic cleavage
of the amide bond linking methionine to a B-naphthylamine moiety. This hydrolysis event
liberates free -naphthylamine, a molecule whose concentration can be precisely quantified.

The utility of this substrate lies in the reporter properties of the released B-naphthylamine. It
can be detected via two primary, robust methods:

» Fluorometric Detection: B-naphthylamine possesses intrinsic fluorescence, allowing for a
continuous, real-time measurement of enzyme activity. This method is highly sensitive and
ideal for enzymes with low turnover rates or for high-throughput screening applications.
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o Colorimetric Detection: Through a subsequent chemical reaction, the liberated [3-
naphthylamine can be converted into a stable, colored azo dye. This is achieved by a diazo-
coupling reaction with a reagent such as Fast Blue B salt. The resulting color intensity is
directly proportional to the amount of product formed, making it suitable for endpoint or
kinetic assays using a standard spectrophotometer.[1][2]

This document provides a comprehensive guide to employing DL-Methionine -naphthylamide
hydrochloride for the detailed kinetic analysis of relevant enzymes, establishing key
performance parameters such as the Michaelis constant (Km) and maximum velocity (Vmax).

The Enzymatic Reaction Pathway

The workflow follows a clear and logical progression from enzymatic reaction to signal
detection and data analysis. The choice between fluorometric and colorimetric detection is a
critical decision point dictated by the specific experimental needs, such as sensitivity
requirements and available instrumentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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